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Abstract
This technical guide addresses the thermodynamic properties of 4-Ethoxy-2-butanol. A
comprehensive literature search reveals a notable scarcity of experimental data for this specific

compound. To provide valuable insights for researchers and professionals in drug development

and other scientific fields, this document presents a detailed overview of the thermodynamic

properties of a structurally analogous compound, 2-butoxyethanol. Furthermore, it outlines the

standard experimental protocols for determining key thermodynamic parameters such as vapor

pressure, heat capacity, and enthalpy of formation for organic liquids like 4-Ethoxy-2-butanol.
This guide aims to serve as a practical resource by providing both comparative data and the

methodologies required for experimental determination.

Introduction
4-Ethoxy-2-butanol (CAS: 53892-34-5) is a secondary alcohol and an ether, with the

molecular formula C6H14O2.[1] Its bifunctional nature suggests potential applications as a

solvent and an intermediate in organic synthesis. A thorough understanding of its
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thermodynamic properties is crucial for process design, safety assessments, and modeling its

behavior in various systems. However, a detailed survey of scientific literature and chemical

databases indicates a significant lack of experimentally determined thermodynamic data for 4-
Ethoxy-2-butanol.

In the absence of direct data, the thermodynamic properties of structurally similar compounds

can provide a reasonable approximation. For this purpose, this guide focuses on 2-

butoxyethanol (CAS: 111-76-2), an isomer of 4-Ethoxy-2-butanol, for which a considerable

amount of experimental data is available.

Thermodynamic Data of a Structural Analog: 2-
Butoxyethanol
The following tables summarize the key thermodynamic and physical properties of 2-

butoxyethanol. This data is presented to offer a comparative basis for estimating the properties

of 4-Ethoxy-2-butanol.

Table 1: General and Physical Properties of 2-Butoxyethanol

Property Value Reference

Molecular Formula C6H14O2 [2][3][4][5][6][7]

Molar Mass 118.17 g/mol [3][5][6][8]

Boiling Point 171 °C (444.15 K) [7][8]

Melting Point -75 °C (198.15 K)

Density 0.902 g/mL at 25 °C

Viscosity 2.9 cP at 25 °C [2]

Refractive Index 1.419 at 20 °C [2]

Table 2: Vapor Pressure of 2-Butoxyethanol
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Temperature (°C) Pressure (mmHg) Reference

20 <1

20 0.8 [2]

81 10

Table 3: Heat Capacity of Liquid 2-Butoxyethanol

Temperature (K)
Molar Heat Capacity
(J/mol·K)

Reference

298.15 270.6 [9]

298.15 273.1 [9]

298 to 373 ~273.3 (65.33 cal/mol·K) [9]

Table 4: Enthalpy of Vaporization of 2-Butoxyethanol

Temperature (°C)
Enthalpy of Vaporization
(kJ/mol)

Reference

25 56.5 [6]

Experimental Protocols for Determining
Thermodynamic Properties
The following sections detail the general experimental methodologies that can be employed to

determine the thermodynamic properties of 4-Ethoxy-2-butanol.

Vapor Pressure Determination
The vapor pressure of a liquid is a fundamental thermodynamic property. A common and

effective method for its determination is the static or direct experimental method.[10]

Methodology: Static Vapor Pressure Measurement
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Sample Preparation: A pure sample of the liquid is degassed to remove any dissolved gases

that could contribute to the total pressure.

Apparatus: The degassed sample is placed in a thermostatted vessel connected to a

pressure measuring device (e.g., a manometer or a pressure transducer).

Equilibrium: The vessel is maintained at a constant temperature until the liquid and vapor

phases reach equilibrium.

Measurement: The pressure exerted by the vapor in equilibrium with the liquid is directly

measured.

Data Collection: This process is repeated at various temperatures to obtain a vapor pressure

curve.

The relationship between vapor pressure and temperature can be described by the Clausius-

Clapeyron equation, which can be used to determine the enthalpy of vaporization.[11]

Sample Preparation Measurement Data Analysis
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Caption: Workflow for Vapor Pressure Determination.

Heat Capacity Measurement
The heat capacity of a substance is the amount of heat required to raise its temperature by a

certain amount. For liquids, this is typically measured at constant pressure (Cp) using

calorimetry.

Methodology: Constant-Pressure Calorimetry (e.g., Coffee-Cup Calorimeter)

Apparatus: A simple constant-pressure calorimeter can be constructed from two nested

polystyrene cups with a lid, a thermometer, and a stirrer.[12]
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Known Mass: A known mass of the liquid sample is placed in the calorimeter.

Heating: A known amount of heat is supplied to the liquid, often using an electric heater.

Temperature Change: The change in temperature of the liquid is carefully measured.

Calculation: The specific heat capacity is calculated using the formula q = mcΔT, where q is

the heat added, m is the mass of the liquid, c is the specific heat capacity, and ΔT is the

change in temperature.[12][13] More sophisticated instruments like Differential Scanning

Calorimeters (DSC) can also be used for more precise measurements.[14]
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Caption: Workflow for Heat Capacity Measurement.

Enthalpy of Formation Determination
The standard enthalpy of formation (ΔHf°) is the enthalpy change when one mole of a

compound is formed from its constituent elements in their standard states. For organic

compounds, this is typically determined indirectly through the enthalpy of combustion.

Methodology: Bomb Calorimetry

Sample Preparation: A precisely weighed sample of the organic compound is placed in a

sample holder within a high-pressure vessel known as a "bomb".

Pressurization: The bomb is filled with excess pure oxygen to ensure complete combustion.

Calorimeter Assembly: The bomb is submerged in a known quantity of water in an insulated

container (the calorimeter). The initial temperature is recorded.
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Ignition: The sample is ignited electrically.

Temperature Measurement: The temperature of the water is monitored, and the maximum

temperature reached is recorded.

Calculation: The heat of combustion is calculated from the temperature rise and the

previously determined heat capacity of the calorimeter.[15][16][17][18]

Hess's Law: The standard enthalpy of formation is then calculated from the experimental

enthalpy of combustion using Hess's Law, along with the known standard enthalpies of

formation of the combustion products (CO2 and H2O).[19]
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Caption: Workflow for Enthalpy of Formation Determination.

Conclusion
While direct experimental thermodynamic data for 4-Ethoxy-2-butanol is currently unavailable,

this guide provides a valuable starting point for researchers and professionals. The tabulated

data for the structural analog, 2-butoxyethanol, offers a reasonable basis for estimation.

Furthermore, the detailed experimental protocols and workflows presented herein provide a

clear roadmap for the determination of the key thermodynamic properties of 4-Ethoxy-2-
butanol. The generation of such experimental data would be a valuable contribution to the

chemical and pharmaceutical sciences.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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